Cas no 1616116-26-7 (Cholesteryl Tricosanoate)

Cholesteryl Tricosanoate is a cholesteryl ester derived from the esterification of cholesterol with tricosanoic acid (C23:0). This compound is characterized by its long alkyl chain, which imparts unique physicochemical properties, including high thermal stability and low solubility in polar solvents. It is primarily utilized in research applications, particularly in the study of lipid bilayers, liquid crystals, and biomembrane models due to its structural similarity to natural lipids. Its crystalline behavior and phase transition properties make it valuable for investigating thermodynamic and structural aspects of sterol esters. Cholesteryl Tricosanoate is also employed in material science for developing advanced organic materials with tailored mesomorphic properties.

Cholesteryl Tricosanoate structure

Product Name:Cholesteryl Tricosanoate

CAS No:1616116-26-7

MF:C₅₀H₉₀O₂

MW:723.248416423798

CID:5092374

Update Time:2025-06-08

Cholesteryl Tricosanoate Chemical and Physical Properties

Names and Identifiers

- (3β)-Cholest-5-en-3-yl tricosanoate
- CHOLESTERYL TRICOSANOATE
- Cholesteryl Tricosanoate
- Inchi： 1S/C50H90O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-30-48(51)52-43-35-37-49(5)42(39-43)31-32-44-46-34-33-45(41(4)29-27-28-40(2)3)50(46,6)38-36-47(44)49/h31,40-41,43-47H,7-30,32-39H2,1-6H3/t41-,43?,44?,45-,46?,47?,49+,50-/m1/s1
- InChI Key： OZHASAWJXLJEOO-PBLMBTEZSA-N
- SMILES： C(OC1CC2[C@](C)(CC1)C1C(C3[C@@](CC1)(C)[C@@H]([C@H](C)CCCC(C)C)CC3)CC=2)(=O)CCCCCCCCCCCCCCCCCCCCCC

Cholesteryl Tricosanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Larodan	64-2300-9-100mg	Cholesteryl Tricosanoate	1616116-26-7	>99%	100mg	€81.00	2025-03-07

Cholesteryl Tricosanoate Related Literature

1. Fast-Track to Research Data Management in Experimental Material Science-Setting the Ground for Research Group Level Materials Digitalization.

LarsBanko,AlfredLudwig
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
4. Emerging enantiomeric resolution materials with homochiral nano-fabrications

Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
5. Fast synthesis of copper nanoclusters through the use of hydrogen peroxide additive and their application for the fluorescence detection of Hg2+ in water samples†

Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248

Additional information on Cholesteryl Tricosanoate

Recent Advances in the Study of Cholesteryl Tricosanoate (CAS: 1616116-26-7): Implications for Biomedical Applications

Cholesteryl tricosanoate (CAS: 1616116-26-7) is a cholesterol ester that has garnered increasing attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential biomedical applications. Recent studies have explored its role in lipid metabolism, drug delivery systems, and as a biomarker for certain pathological conditions. This research brief aims to synthesize the latest findings related to cholesteryl tricosanoate, providing a comprehensive overview of its current applications and future prospects.

One of the most significant advancements in the study of cholesteryl tricosanoate is its application in drug delivery systems. Researchers have demonstrated that its lipophilic nature and stability make it an excellent candidate for encapsulating hydrophobic drugs, thereby enhancing their bioavailability and targeted delivery. For instance, a 2023 study published in the Journal of Controlled Release highlighted the use of cholesteryl tricosanoate-based nanoparticles for the delivery of anticancer agents, showing improved efficacy and reduced systemic toxicity in preclinical models.

In addition to its role in drug delivery, cholesteryl tricosanoate has been investigated as a potential biomarker for metabolic disorders. A recent study in Lipids in Health and Disease reported elevated levels of cholesteryl tricosanoate in patients with non-alcoholic fatty liver disease (NAFLD), suggesting its utility as a diagnostic marker. The study utilized advanced lipidomics techniques to quantify cholesteryl tricosanoate levels, underscoring the importance of high-throughput analytical methods in biomarker discovery.

Furthermore, the synthesis and characterization of cholesteryl tricosanoate have been refined in recent years. A 2022 publication in Organic & Biomolecular Chemistry detailed a novel enzymatic synthesis route that offers higher yield and purity compared to traditional chemical methods. This advancement is particularly relevant for industrial-scale production, where consistency and scalability are critical.

Despite these promising developments, challenges remain in the widespread adoption of cholesteryl tricosanoate. For example, its long-term stability under physiological conditions and potential immunogenicity require further investigation. Ongoing research is also exploring its interactions with other lipid species and its impact on cellular membranes, which could unlock new therapeutic avenues.

In conclusion, cholesteryl tricosanoate (CAS: 1616116-26-7) represents a versatile compound with significant potential in biomedical applications. From drug delivery to diagnostic biomarkers, its unique properties continue to inspire innovative research. Future studies should focus on addressing the existing challenges and expanding its utility in clinical settings.